OCTYL PROPIONATE
OCTYL PROPIONATE
Octyl propanoate, also known as fema 2813, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl propanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octyl propanoate has been primarily detected in urine. Within the cell, octyl propanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl propanoate is a sweet, floral, and fruity tasting compound that can be found in parsnip. This makes octyl propanoate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
142-60-9
VCID:
VC0089704
InChI:
InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10-13-11(12)4-2/h3-10H2,1-2H3
SMILES:
CCCCCCCCOC(=O)CC
Molecular Formula:
C11H22O2
Molecular Weight:
186.29 g/mol
OCTYL PROPIONATE
CAS No.: 142-60-9
Main Products
VCID: VC0089704
Molecular Formula: C11H22O2
Molecular Weight: 186.29 g/mol
| CAS No. | 142-60-9 |
|---|---|
| Product Name | OCTYL PROPIONATE |
| Molecular Formula | C11H22O2 |
| Molecular Weight | 186.29 g/mol |
| IUPAC Name | octyl propanoate |
| Standard InChI | InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10-13-11(12)4-2/h3-10H2,1-2H3 |
| Standard InChIKey | CEQGYPPMTKWBIU-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)CC |
| Canonical SMILES | CCCCCCCCOC(=O)CC |
| Boiling Point | 228.0 °C |
| Density | d 0.87 0.8700-0.87044(15°) |
| Melting Point | -42.6 °C -42.6°C |
| Physical Description | Liquid colourless to pale yellow liquid with a waxy odou |
| Description | Octyl propanoate, also known as fema 2813, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl propanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octyl propanoate has been primarily detected in urine. Within the cell, octyl propanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl propanoate is a sweet, floral, and fruity tasting compound that can be found in parsnip. This makes octyl propanoate a potential biomarker for the consumption of this food product. |
| Solubility | soluble in alcohol, propylene glycol; insoluble in wate |
| PubChem Compound | 61096 |
| Last Modified | Nov 11 2021 |
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